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Cat. No.: B15604173

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
ETN029 is a macrocyclic peptide that specifically targets Delta-like ligand 3 (DLL3) with

picomolar affinity.[1] DLL3 is an atypical Notch ligand that is overexpressed on the surface of

various neuroendocrine tumors, including small cell lung cancer (SCLC) and neuroendocrine

prostate cancer (NEPC), while having minimal expression in normal adult tissues.[1][2] This

differential expression pattern makes DLL3 an attractive target for cancer therapeutics.

ETN029 is being developed as a theranostic agent, capable of being conjugated with imaging

isotopes for diagnostics or therapeutic radioisotopes for targeted radiotherapy.[3][4] Upon

binding to DLL3, ETN029 is internalized by the cell, which is a critical mechanism for the

delivery of cytotoxic payloads.[1][5]

This application note provides a detailed protocol for the analysis of ETN029 binding to DLL3-

expressing cells using flow cytometry. This method allows for the quantification of ETN029
binding affinity and specificity, which are crucial parameters in the preclinical evaluation of this

targeted therapeutic.
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Principle of the Assay
This protocol describes the use of a fluorescently-labeled ETN029 conjugate to quantify its

binding to the cell surface of DLL3-expressing cells. The assay is based on the principle that

the amount of fluorescently-labeled ETN029 bound to the cells is proportional to the number of

available DLL3 receptors. By incubating cells with increasing concentrations of the fluorescent

conjugate, a saturation binding curve can be generated. From this curve, key binding

parameters such as the equilibrium dissociation constant (Kd), which represents the binding

affinity, can be determined. Flow cytometry provides a high-throughput and quantitative

platform for measuring the fluorescence intensity of individual cells, enabling the

characterization of ETN029 binding to its target.

Materials and Reagents
Cells:

DLL3-positive cell line (e.g., SHP-77, NCI-H69)

DLL3-negative cell line (e.g., CT26.WT) for specificity testing

Peptide:

Fluorescently-labeled ETN029 (e.g., ETN029-FITC). Note: As a commercially available

fluorescently-labeled ETN029 may not be readily available, a custom conjugation may be

required. A protocol for FITC labeling of ETN029 is provided in Appendix A.

Unlabeled ETN029 (for competition assays)

Buffers and Reagents:

Cell culture medium (e.g., RPMI-1640 with 10% FBS)

Phosphate-Buffered Saline (PBS), pH 7.4

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Trypsin-EDTA or other non-enzymatic cell dissociation solution
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Propidium Iodide (PI) or other viability dye to exclude dead cells

Equipment:

Flow cytometer with appropriate laser and filter sets for the chosen fluorophore (e.g., 488

nm laser for FITC)

Centrifuge

Incubator (37°C, 5% CO2)

Hemocytometer or automated cell counter

Micropipettes and tips

96-well round-bottom plates or flow cytometry tubes

Experimental Protocols
Protocol 1: Qualitative Binding of Fluorescently-Labeled
ETN029
This protocol is for the qualitative assessment of ETN029 binding to DLL3-positive and DLL3-

negative cells.

1. Cell Preparation: a. Culture DLL3-positive and DLL3-negative cells to a density of

approximately 1 x 10^6 cells/mL. b. Harvest cells by centrifugation at 300 x g for 5 minutes. c.

Wash the cell pellet once with 10 mL of cold PBS. d. Resuspend the cells in cold Flow

Cytometry Staining Buffer to a final concentration of 1 x 10^6 cells/mL.

2. Staining: a. Aliquot 100 µL of the cell suspension (1 x 10^5 cells) into each flow cytometry

tube. b. Add fluorescently-labeled ETN029 to the appropriate tubes at a predetermined optimal

concentration (e.g., 100 nM). c. As a negative control, add an equivalent volume of Flow

Cytometry Staining Buffer to a tube of each cell type. d. Incubate the tubes for 30-60 minutes at

4°C, protected from light.

3. Washing: a. Add 2 mL of cold Flow Cytometry Staining Buffer to each tube. b. Centrifuge at

300 x g for 5 minutes at 4°C. c. Decant the supernatant. d. Repeat the wash step twice.
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4. Data Acquisition: a. Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining

Buffer. b. Add a viability dye (e.g., PI) just before analysis, if required. c. Acquire data on the

flow cytometer, collecting a minimum of 10,000 events per sample.

Protocol 2: Quantitative Binding Affinity (Kd)
Determination
This protocol describes the determination of the binding affinity (Kd) of ETN029 through a

saturation binding experiment.

1. Cell Preparation: a. Prepare DLL3-positive cells as described in Protocol 1, step 1.

2. Staining: a. Prepare a serial dilution of fluorescently-labeled ETN029 in Flow Cytometry

Staining Buffer. The concentration range should typically span from 0.1 to 100 times the

expected Kd (e.g., from 1 pM to 100 nM). b. Aliquot 100 µL of the cell suspension (1 x 10^5

cells) into each tube. c. Add 100 µL of each concentration of the diluted fluorescently-labeled

ETN029 to the respective tubes. d. Include a tube with cells only (unstained control) and a tube

with a high concentration of unlabeled ETN029 (e.g., 1 µM) in addition to the highest

concentration of labeled ETN029 to determine non-specific binding. e. Incubate for a time

sufficient to reach equilibrium (e.g., 2-4 hours) at 4°C, protected from light. The optimal

incubation time should be determined empirically.

3. Washing and Data Acquisition: a. Follow the washing and data acquisition steps as

described in Protocol 1, steps 3 and 4.

4. Data Analysis: a. Gate on the live, single-cell population. b. Determine the Median

Fluorescence Intensity (MFI) for each concentration of fluorescently-labeled ETN029. c.

Subtract the MFI of the unstained control from all samples. d. To determine specific binding,

subtract the MFI of the non-specific binding sample from the total binding MFI at each

concentration. e. Plot the specific binding (MFI) against the concentration of fluorescently-

labeled ETN029. f. Fit the data using a non-linear regression model (one-site specific binding)

to calculate the Kd. The Kd is the concentration of ligand at which 50% of the receptors are

occupied at equilibrium.
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Quantitative data from the flow cytometry analysis should be summarized in clear and concise

tables.

Table 1: Binding Specificity of ETN029-FITC

Cell Line Target
ETN029-FITC
Binding (% Positive
Cells)

Mean Fluorescence
Intensity (MFI)

SHP-77 DLL3+ 95.2% 15,234

NCI-H69 DLL3+ 89.7% 12,876

CT26.WT DLL3- 2.1% 158

Table 2: Binding Affinity of ETN029-FITC to SHP-77 Cells

ETN029-FITC
Concentration (nM)

Total MFI Non-specific MFI Specific MFI

0.01 589 112 477

0.1 2,456 121 2,335

1 8,976 135 8,841

10 14,532 158 14,374

100 15,102 189 14,913

Calculated Kd ~1.5 nM
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Experimental Workflow for ETN029 Binding Analysis
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Caption: Workflow for ETN029 binding analysis by flow cytometry.
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Simplified DLL3 Signaling Pathway
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Caption: ETN029 binds to DLL3, which inhibits canonical Notch signaling.
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Issue Possible Cause Suggested Solution

High background fluorescence

- Incomplete washing- Non-

specific binding of ETN029-

Dead cells

- Increase the number of wash

steps.- Increase the BSA

concentration in the staining

buffer.- Use a viability dye to

gate out dead cells.

Low signal

- Low expression of DLL3 on

cells- Insufficient concentration

of ETN029- Short incubation

time

- Confirm DLL3 expression by

another method (e.g., Western

blot).- Titrate the concentration

of fluorescently-labeled

ETN029.- Optimize the

incubation time to ensure

equilibrium is reached.

High variability between

replicates

- Inconsistent cell numbers-

Pipetting errors

- Ensure accurate cell counting

and aliquoting.- Use calibrated

pipettes and careful technique.

Appendix A: Protocol for FITC Labeling of ETN029
This is a general protocol and may require optimization for ETN029.

Materials:

ETN029 peptide with a primary amine (N-terminus or a lysine residue)

Fluorescein isothiocyanate (FITC)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

0.1 M Sodium Bicarbonate buffer, pH 9.0

Size-exclusion chromatography column (e.g., Sephadex G-25)

PBS, pH 7.4

Procedure:
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Dissolve ETN029 in 0.1 M sodium bicarbonate buffer to a final concentration of 1-5 mg/mL.

Dissolve FITC in anhydrous DMF or DMSO to a concentration of 1 mg/mL.

Slowly add the FITC solution to the ETN029 solution at a molar ratio of 1.5:1 (FITC:peptide).

Incubate the reaction mixture for 8 hours at 4°C with gentle stirring, protected from light.

Separate the labeled peptide from the unreacted FITC using a size-exclusion

chromatography column equilibrated with PBS.

Collect the fractions containing the labeled peptide (typically the first colored fractions).

Determine the concentration and degree of labeling of the ETN029-FITC conjugate by

measuring the absorbance at 280 nm (for peptide) and 495 nm (for FITC).

Store the labeled peptide at -20°C or -80°C, protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis-of-etn029-binding-to-dll3-expressing-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b15604173/docs#application-note-flow-cytometry-analysis-of-etn029-binding-to-dll3-expressing-cells
https://www.benchchem.com/product/b15604173/docs#application-note-flow-cytometry-analysis-of-etn029-binding-to-dll3-expressing-cells
https://www.benchchem.com/product/b15604173?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

